molecular formula C7H7ClF4N2 B6175927 1-[5-fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride CAS No. 2694745-10-1

1-[5-fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride

Cat. No. B6175927
CAS RN: 2694745-10-1
M. Wt: 230.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[5-Fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride (1-FTPH) is a novel compound that has recently been studied for its potential applications in a variety of scientific research fields. It is a fluorinated pyridine derivative that belongs to the class of organic compounds known as heteroaromatic compounds. The compound has a unique structure and properties that make it a promising candidate for a variety of applications in the fields of biochemistry, physiology, and drug discovery.

Scientific Research Applications

1-[5-fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride has been studied for its potential applications in the fields of biochemistry and physiology. The compound has been found to be a potent inhibitor of the enzyme monoamine oxidase-A (MAO-A), which is involved in the metabolism of monoamine neurotransmitters such as serotonin and dopamine. This compound has also been studied for its potential use as a tool in drug discovery, as it has been found to be a potent inhibitor of a variety of enzymes and receptors.

Mechanism of Action

The mechanism of action of 1-[5-fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride is not fully understood. However, it is believed that the compound binds to the active site of MAO-A, which prevents the enzyme from breaking down monoamine neurotransmitters. In addition, this compound has been found to interact with a variety of other enzymes and receptors, including the serotonin receptor 5-HT1A, the dopamine receptor D2, and the nicotinic acetylcholine receptor.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. The compound has been found to inhibit the metabolism of monoamine neurotransmitters, which can lead to increased levels of these neurotransmitters in the brain. In addition, this compound has been found to have a variety of other effects, including the inhibition of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

1-[5-fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride has a number of advantages and limitations for lab experiments. The compound is relatively stable, which makes it suitable for use in a variety of experiments. In addition, the compound is soluble in aqueous solutions, which allows for easy handling and storage. However, the compound is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

1-[5-fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride has a variety of potential future applications. The compound could be used as a tool in drug discovery, as it has been found to be a potent inhibitor of a variety of enzymes and receptors. In addition, the compound could be used to study the effects of monoamine neurotransmitters on the brain, as it has been found to inhibit the metabolism of these neurotransmitters. Finally, the compound could be used to study the effects of acetylcholine on the brain, as it has been found to inhibit the enzyme acetylcholinesterase.

Synthesis Methods

1-[5-fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride can be synthesized from commercially available starting materials. The synthesis involves the reaction of 5-fluoro-2-(trifluoromethyl)pyridine with methylamine hydrochloride. The reaction is conducted in an aqueous solution and is catalyzed by an acid, such as hydrochloric acid. The reaction yields this compound as a white crystalline solid. The purity of the compound can be determined by thin-layer chromatography.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[5-fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride involves the reaction of 5-fluoro-2-(trifluoromethyl)pyridine with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": ["5-fluoro-2-(trifluoromethyl)pyridine", "formaldehyde", "ammonium chloride", "sodium borohydride", "hydrochloric acid"], "Reaction": ["Step 1: React 5-fluoro-2-(trifluoromethyl)pyridine with formaldehyde and ammonium chloride in the presence of a suitable solvent to form 1-(5-fluoro-2-(trifluoromethyl)pyridin-3-yl)methanamine.", "Step 2: Reduce 1-(5-fluoro-2-(trifluoromethyl)pyridin-3-yl)methanamine with sodium borohydride in the presence of a suitable solvent to form 1-(5-fluoro-2-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride.", "Step 3: Quaternize 1-(5-fluoro-2-(trifluoromethyl)pyridin-3-yl)methanamine hydrochloride with hydrochloric acid in the presence of a suitable solvent to form 1-[5-fluoro-2-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride."] }

CAS RN

2694745-10-1

Molecular Formula

C7H7ClF4N2

Molecular Weight

230.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.